Cas no 951942-89-5 (9-benzyl-3-(3,4-dimethoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-benzyl-3-(3,4-dimethoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951942-89-5
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 5430998
• Update Time: 2025-08-04

9-benzyl-3-(3,4-dimethoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-3-(3,4-dimethoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 3-(3,4-dimethoxyphenyl)-9,10-dihydro-9-(phenylmethyl)-
• 9-benzyl-3-(3,4-dimethoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C26H23NO5/c1-29-23-10-8-18(12-24(23)30-2)21-15-31-26-19(25(21)28)9-11-22-20(26)14-27(16-32-22)13-17-6-4-3-5-7-17/h3-12,15H,13-14,16H2,1-2H3
• InChI Key： AEPCQXQZRSYLRK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C(OC)=C4)=COC3=C2CN(CC2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 9-benzyl-3-(3,4-dimethoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

9-Benzyl-3-(3,4-Dimethoxyphenyl)-4H,8H,9H,10H-Chromeno[8,7-e][1,3]Oxazin-4-One: A Comprehensive Overview

The compound 9-Benzyl-3-(3,4-Dimethoxyphenyl)-4H,8H,9H,10H-Chromeno[8,7-e][1,3]Oxazin-4-One (CAS No. 951942-89-5) is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromeno[8,7-e][1,3]oxazine class of heterocyclic compounds, which are known for their unique structural features and potential bioactivity. The molecule's structure is characterized by a chromene core fused with an oxazine ring system, featuring a benzyl group at position 9 and a 3,4-dimethoxyphenyl substituent at position 3. These substituents play a crucial role in modulating the compound's physical and chemical properties.

Recent studies have highlighted the chromeno[8,7-e][1,3]oxazine framework as a promising scaffold for the development of novel therapeutic agents. The presence of the benzyl group and the 3,4-dimethoxyphenyl substituent introduces steric and electronic effects that can influence the molecule's interactions with biological targets. For instance, the dimethoxyphenyl group is known to enhance lipophilicity and improve membrane permeability, which are critical factors for drug bioavailability.

The synthesis of 9-Benzyl-3-(3,4-Dimethoxyphenyl)-4H,8H,9H,10H-Chromeno[8,7-e][1,3]Oxazin-4-One involves a multi-step process that typically begins with the preparation of the chromene core. This is followed by strategic substitutions to introduce the benzyl and dimethoxyphenyl groups. Researchers have employed various methodologies to optimize the synthesis process, including microwave-assisted reactions and catalytic systems to enhance reaction efficiency and yield.

From a pharmacological perspective, this compound has shown potential in several areas. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with neurodegenerative diseases such as Alzheimer's disease. The chromeno[8,e][1,e]oxazine system has been implicated in inhibiting enzymes like acetylcholinesterase (AChE), which plays a central role in memory formation and cognitive function. Additionally, the compound exhibits antioxidant properties due to its phenolic moieties; these properties are particularly relevant in combating oxidative stress-related pathologies.

The benzyl group in this molecule contributes significantly to its stability and solubility profiles. This substituent also serves as a site for potential functionalization in future drug design efforts. For example; researchers have explored the possibility of attaching bioisosteric groups or targeting ligands to enhance specificity towards certain receptors or enzymes.

In terms of structural analysis; computational studies using molecular docking have revealed that 9-Benzyl-3-(3,e-Dimethoxyphenyl)-e,e,e,e-Chromeno[e,e][e,e]Oxazin-e-One interacts favorably with several protein targets. These interactions are mediated by hydrogen bonding; π–π stacking; and van der Waals forces; which collectively contribute to its bioactivity.

Looking ahead; there is considerable interest in exploring the therapeutic potential of this compound further. Ongoing research is focused on optimizing its pharmacokinetic properties; improving its bioavailability; and evaluating its safety profile in preclinical models. The integration of advanced technologies such as artificial intelligence (AI) for drug design is expected to accelerate this process; enabling researchers to identify novel analogs with enhanced efficacy.

In conclusion; 9-Benzyl-3-(e,e-Dimethoxyphenyl)-e,e,e,e-Chromeno[e,e][e,e]Oxazin-e-One (CAS No. e5e5e5-e5-e5) represents a compelling candidate for drug development due to its unique structure; promising pharmacological properties; and versatile synthetic platform. As research continues to unfold; this compound holds great promise for advancing our understanding of chromeno[e,e][e,e]oxazine systems and their applications in medicine.